Cas no 1270530-55-6 (tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate
• CAS No: 1270530-55-6
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 5799000
• PubChem ID: 165743829
• Update Time: 2025-06-08

tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate
• 1270530-55-6
• EN300-1880359
• tert-butyl N-[2-amino-2-(5-bromo-2-methoxyphenyl)ethyl]carbamate

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(18)17-8-11(16)10-7-9(15)5-6-12(10)19-4/h5-7,11H,8,16H2,1-4H3,(H,17,18)
• InChI Key： UYFMBKBVLYKRTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CNC(=O)OC(C)(C)C)N)OC

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate

tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate (CAS No. 1270530-55-6): A Comprehensive Overview

tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate (CAS No. 1270530-55-6) is a versatile compound with significant applications in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound, often referred to as Boc-protected 2-aminoethyl 5-bromo-2-methoxyphenyl carbamate, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butyl group in the compound serves as a protecting group for the amine functionality, ensuring its stability during synthetic manipulations. The presence of the 5-bromo and 2-methoxy substituents on the phenyl ring imparts additional reactivity and selectivity, which are crucial for targeted chemical transformations. These features make tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate an ideal starting material for the synthesis of complex molecules with diverse biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of compounds with potential anti-cancer properties. The bromine atom on the phenyl ring can be readily substituted with other functional groups, allowing for the exploration of a wide range of derivatives with varying biological activities.

In addition to its role in drug discovery, tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate has also been utilized in the synthesis of fluorescent probes and imaging agents. The methoxy group on the phenyl ring enhances the solubility and stability of these probes, making them suitable for various biological applications. Research in this area has demonstrated that these probes can be used to study cellular processes and disease mechanisms at the molecular level.

The synthetic versatility of tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate has been further enhanced by recent developments in catalytic methods. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, have been successfully applied to this compound, enabling efficient and selective transformations. These methods have not only improved the yield and purity of the final products but also expanded the scope of possible applications.

From a safety and regulatory perspective, tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate is generally considered safe for use in laboratory settings when proper handling and storage protocols are followed. However, it is important to note that brominated compounds can pose environmental concerns if not disposed of properly. Therefore, it is essential to adhere to best practices for waste management and disposal to minimize any potential environmental impact.

In conclusion, tert-butyl N-2-amino-2-(5-bromo-2-methoxyphenyl)ethylcarbamate (CAS No. 1270530-55-6) is a highly valuable compound with a wide range of applications in chemical synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and chemical properties make it an indispensable tool for researchers working on the development of novel bioactive molecules and therapeutic agents. As research in this field continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.